Cas no 1479905-85-5 (2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol)

• Product Name: 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol
• CAS No: 1479905-85-5
• MF: C₁₂H₂₇NO
• MW: 201.348883867264
• CID: 5160844
• PubChem ID: 65102784
• Update Time: 2025-06-10

2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1-[(1-ethyl-3-methylpentyl)amino]-2-methyl-
• 2-Methyl-1-((5-methylheptan-3-yl)amino)propan-2-ol
• 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol

• Inchi： 1S/C12H27NO/c1-6-10(3)8-11(7-2)13-9-12(4,5)14/h10-11,13-14H,6-9H2,1-5H3
• InChI Key： RYOGEYIOGNXGMI-UHFFFAOYSA-N
• SMILES： C(NC(CC)CC(C)CC)C(C)(O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol

Comprehensive Overview of 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol (CAS No. 1479905-85-5)

In the realm of organic chemistry, 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol (CAS No. 1479905-85-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This secondary amine alcohol derivative has garnered attention in pharmaceutical research, material science, and specialty chemical synthesis. The compound's molecular architecture, featuring a branched alkyl chain and a hydroxyl group, makes it a versatile intermediate for further chemical modifications.

The growing demand for customized chemical intermediates in drug discovery has propelled research into compounds like 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol. Recent trends in green chemistry and sustainable synthesis have further highlighted its relevance, as researchers explore eco-friendly routes to produce such molecules. With the rise of AI-driven molecular design, this compound has also been studied in silico for its potential interactions with biological targets, making it a subject of interest in computational chemistry circles.

From a structural perspective, the presence of both amine and alcohol functional groups in 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol allows for diverse reactivity patterns. This characteristic makes it valuable for creating chiral building blocks, which are crucial in asymmetric synthesis. The compound's CAS No. 1479905-85-5 serves as a unique identifier in chemical databases, facilitating research collaboration and regulatory compliance across international markets.

Industrial applications of this compound are being explored in the development of advanced materials, particularly in polymer chemistry where its structure could influence material properties. The 5-methylheptan-3-yl moiety contributes to enhanced lipophilicity, a feature that researchers are investigating for potential use in drug delivery systems. These applications align with current market demands for bio-compatible materials and controlled-release technologies.

Quality control and analytical characterization of 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol typically involve advanced techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's stability under various conditions is a subject of ongoing research, particularly regarding its shelf life and storage requirements. These studies contribute valuable data to the broader field of chemical stability prediction, a hot topic in modern chemical engineering.

The synthesis of CAS No. 1479905-85-5 often involves multi-step organic reactions, with researchers continuously optimizing yields and purity. Recent publications have explored catalytic methods for its production, reflecting the chemical industry's shift toward more efficient and environmentally friendly processes. These developments are particularly relevant in the context of circular economy initiatives gaining traction worldwide.

Safety assessments of 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol follow standard chemical handling protocols, with particular attention to its amine functionality. While not classified as hazardous under normal handling conditions, proper laboratory safety measures are always recommended when working with this or any chemical substance. These precautions align with the increasing global emphasis on workplace safety standards in chemical industries.

Market analysts note growing interest in specialty chemicals like 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol, driven by expanding applications in life sciences and advanced manufacturing. The compound's unique identifier (CAS No. 1479905-85-5) frequently appears in patent applications and research publications, indicating its potential for commercial development. This trend mirrors the broader pharmaceutical industry's focus on novel chemical entities with therapeutic potential.

Future research directions for this compound may include exploration of its biological activity profile and potential as a scaffold for medicinal chemistry applications. The scientific community continues to investigate its physical and chemical properties, with particular interest in its solubility characteristics and phase behavior - topics of paramount importance in formulation science. These investigations contribute to the growing body of knowledge about structure-property relationships in organic chemistry.

In conclusion, 2-methyl-1-(5-methylheptan-3-yl)aminopropan-2-ol (CAS No. 1479905-85-5) represents an intriguing subject of study at the intersection of organic synthesis and applied chemistry. Its structural features and potential applications position it as a compound worthy of continued research attention, particularly in light of current trends toward sustainable chemistry and molecular innovation. As scientific understanding of this molecule deepens, its role in various chemical sectors will likely expand, offering new opportunities for scientific and industrial advancement.